Cas no 73181-16-5 (Propanedioic acid, 2-pyrrolidinylidene-, diethyl ester)

• Product Name: Propanedioic acid, 2-pyrrolidinylidene-, diethyl ester
• CAS No: 73181-16-5
• MF: C₁₁H₁₇NO₄
• MW: 227.2569835186
• CID: 542909
• PubChem ID: 12592706
• Update Time: 2025-04-19

Propanedioic acid, 2-pyrrolidinylidene-, diethyl ester Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid, 2-pyrrolidinylidene-, diethyl ester
• diethyl 2-pyrrolidin-2-ylidenepropanedioate
• DTXSID20503669
• SCHEMBL22511454
• 73181-16-5
• Diethyl (pyrrolidin-2-ylidene)propanedioate

• Inchi： 1S/C11H17NO4/c1-3-15-10(13)9(11(14)16-4-2)8-6-5-7-12-8/h12H,3-7H2,1-2H3
• InChI Key： IMHXEOPFSUQKMK-UHFFFAOYSA-N
• SMILES： O(CC)C(/C(/C(=O)OCC)=C1/CCCN/1)=O

Computed Properties

• Exact Mass: 227.11575802g/mol
• Monoisotopic Mass: 227.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 64.6Ų